Cas no 59163-43-8 ([butanoyloxy-(5-nitrofuran-2-yl)methyl] Butanoate)

• Product Name: [butanoyloxy-(5-nitrofuran-2-yl)methyl] Butanoate
• CAS No: 59163-43-8
• MF: C₁₃H₁₇NO₇
• MW: 299.276584386826
• CID: 949746
• PubChem ID: 348954
• Update Time: 2025-04-19

[butanoyloxy-(5-nitrofuran-2-yl)methyl] Butanoate Chemical and Physical Properties

Names and Identifiers

• [butanoyloxy-(5-nitrofuran-2-yl)methyl] Butanoate
• AC1L8AF8
• NCI60_003921
• NSC408483
• NSC-408483
• 59163-43-8
• CHEMBL1964699
• DTXSID80325066
• (5-Nitrofuran-2-yl)methylene dibutanoate

• Inchi： 1S/C13H17NO7/c1-3-5-11(15)20-13(21-12(16)6-4-2)9-7-8-10(19-9)14(17)18/h7-8,13H,3-6H2,1-2H3
• InChI Key： OAPNBKYSIKPKAZ-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(C1=CC=C([N+](=O)[O-])O1)OC(CCC)=O

Computed Properties

• Exact Mass: 299.10051
• Monoisotopic Mass: 299.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 369.2°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.499
• PSA: 108.88
• LogP: 3.39620